Cas no 27462-39-1 (6H-Purin-6-one,2-amino-1,9-dihydro-9-b-D-xylofuranosyl-)

• Product Name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-b-D-xylofuranosyl-
• CAS No: 27462-39-1
• MF: C₁₀H₁₃N₅O₅
• MW: 283.240721464157
• CID: 255190
• PubChem ID: 135546397
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-b-D-xylofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-b-D-xylofuranosyl-
• 2-Amino-9-(β-D-xylofuranosyl)-1,9-dihydro-6H-purin-6-one
• 2-amino-9-pentofuranosyl-1,9-dihydro-purin-6-one
• Nsc115607
• A-D-xylofuranosyl)-1,9-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 1,9-dihydro-2-amino-9-beta-D-xylofuranosyl-
• BRN 1225953
• 27462-39-1
• 9-(beta-D-Xylofuranosyl)guanine
• 6H-Purin-6-one, 2-amino-1,7-dihydro-9-beta-D-xylofuranosyl-
• 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
• NSC 115607
• 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• CHEMBL2021379
• 2-Amino-9-((2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• Guanine, 9-(beta-D-xylofuranosyl)-
• 2-amino-9-[(2R, 3R, 4R, 5R)-3, 4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• BDBM50409930
• SCHEMBL6745514
• 2-amino-9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• 2-Amino-9-(

• Inchi： 1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5+,6-,9-/m1/s1
• InChI Key： NYHBQMYGNKIUIF-FTWQFJAYSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@H]([C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 283.09200
• Monoisotopic Mass: 283.09166853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 159.51000
• LogP: -2.10550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides